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Compound of Interest

Compound Name: 5-Methylnonane

Cat. No.: B093649

Essential Safety and Handling Guide for 5-
Methylnonane

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and logistical plans for the handling and disposal of 5-Methylnonane (CAS:
15869-85-9). The information is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Chemical Properties and Hazards

5-Methylnonane is a flammable liquid and vapor.[1][2] It may be fatal if swallowed and enters
the airways, posing a significant aspiration hazard.[1][2] Understanding its physical properties
is crucial for safe handling.
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Property Value Source
Molecular Formula CioH22 [31141[5]
Molecular Weight 142.28 g/mol [1][3]
Appearance Colorless to pale yellow liquid [2][41[6]
Boiling Point 165 °C [41[7]
Flash Point 38 °C (100.4 °F) [21[41[7]
Density 0.73 g/cm?3 [41[6]
Vapor Pressure 2.5+ 0.1 mmHg at 25°C [3]

UN Number 3295 [6]
Hazard Class 3 (Flammable Liquid) [6]
Packing Group 1l [6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary defense against chemical exposure. The
following recommendations are based on the identified hazards.
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Task

EyelFace
Protection

Skin Protection

Respiratory
Protection

Low Volume / Short
Duration (e.g.,
preparing solutions in

a fume hood)

Safety glasses with
side shields or

chemical splash

goggles.

Nitrile or neoprene
gloves and a standard

lab coat.

Not generally required
if handled within a
certified chemical

fume hood.

High Volume / Long
Duration (e.g.,

synthesis, purification)

Chemical splash
goggles and a face
shield.

Chemical-resistant
gloves (e.g., Viton®,
butyl rubber) and a
chemically resistant

lab coat or apron.

A NIOSH-approved
respirator with an
organic vapor
cartridge may be
necessary if not
handled in a fume
hood or if ventilation is

inadequate.

Spill Cleanup

Chemical splash
goggles and a face
shield.

Heavy-duty, chemical-
resistant gloves and

disposable coveralls.

A NIOSH-approved
respirator with an
organic vapor
cartridge is

recommended.

Operational Plan: Safe Handling and Storage

Protocol

Adherence to a strict operational protocol is essential to minimize risk.

Preparation:

o Risk Assessment: Before beginning work, perform a thorough risk assessment for the

planned procedure.

o Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[8][9]

« Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and hot

surfaces.[2][8] Use non-sparking tools and explosion-proof equipment.[2][8][9]
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 Static Discharge: Ground and bond containers and receiving equipment to prevent static
discharge.[2][8]

o PPE: Don the appropriate PPE as specified in the table above.

Handling:

e Avoid Contact: Prevent contact with skin and eyes.[8][9]

o Container Management: Keep the container tightly closed when not in use.[2]

» Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly
after handling.

Storage:
e Location: Store in a cool, well-ventilated, and locked-up place.[2][8]
o Container: Keep containers tightly closed and properly labeled.[2]

o Compatibility: Store away from incompatible materials and ignition sources.
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Caption: Workflow for the safe handling and disposal of 5-Methylnonane.
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Emergency and Disposal Plan

Spill Procedures:

e Evacuate: Evacuate non-essential personnel from the spill area.

» Ventilate: Ensure the area is well-ventilated.

» Containment: Prevent further leakage or spillage if it is safe to do so0.[9]

o Cleanup: Absorb the spill with inert material (e.g., dry sand, vermiculite) and collect it into a
suitable, closed container for disposal.[9] Use non-sparking tools for cleanup.[9]

o Decontaminate: Clean the spill area thoroughly.

First Aid:

If Swallowed: Immediately call a poison center or doctor.[2] Do NOT induce vomiting.[2]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or
shower.[2]

If Inhaled: Move the person to fresh air.

If in Eyes: Rinse cautiously with water for several minutes.

Disposal Plan:

o Waste Identification: All waste containing 5-Methylnonane must be treated as hazardous
waste.

o Collection: Collect waste in a dedicated, properly labeled, and sealed container that is
compatible with the chemical. Do not mix with other waste streams.

» Disposal: Dispose of the contents and container at an approved waste disposal plant in
accordance with local, state, and federal regulations.[2] The material can be disposed of by a
licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.
[9] Do not discharge into sewer systems.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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